Ethyl 3-(2-ethoxypyrimidin-5-yl)propanoate

• IUPAC Name: ethyl 3-(2-ethoxypyrimidin-5-yl)propanoate
• InChI: InChI=1S/C11H16N2O3/c1-3-15-10(14)6-5-9-7-12-11(13-8-9)16-4-2/h7-8H,3-6H2,1-2H3
• InChI Key: QOFPKSYRUQRFJI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=N1)CCC(=O)OCC
• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol

Description

Ethyl 3-(2-ethoxypyrimidin-5-yl)propanoate, also known as EEP, is a synthetic compound with a wide range of applications in the scientific field. It is a versatile compound that is used in many areas of research, from organic synthesis to drug development. EEP is a highly reactive compound that can be used in a variety of reactions, making it a valuable tool for scientists.

Scientific Research Applications

Polymorphism and Analytical Challenges

A notable study conducted by Vogt et al. (2013) focused on the polymorphism of a closely related compound, investigating its analytical challenges. Through spectroscopic and diffractometric techniques, two polymorphic forms were characterized, highlighting the difficulties in distinguishing these forms due to their similar spectra and diffraction patterns. This research underscores the complexity of analyzing and characterizing compounds like Ethyl 3-(2-ethoxypyrimidin-5-yl)propanoate, especially when polymorphism is involved (Vogt, Williams, Johnson, & Copley, 2013).

Synthesis of Pyrido[2,3-d]pyrimidines

Harutyunyan et al. (2015) described a one-step synthesis method that could potentially be applied to derivatives of this compound. This method involves the condensation of substituted 3-(2-phenylpyrimidin-5-yl)propanoic acids with aromatic amines, showcasing the versatility of pyrimidin-5-yl compounds in synthesizing complex heterocyclic structures. This research opens doors for synthesizing a wide array of pyrido[2,3-d]pyrimidines, which could have numerous applications in drug development and materials science (Harutyunyan, Panosyan, Chishmarityan, Tamazyan, & Ayvazyan, 2015).

Crystal Structure Insights

Research into the crystal structure of compounds similar to this compound can provide valuable insights into their properties and potential applications. For instance, Liu et al. (2012) explored the crystal structure of Dabigatran etexilate tetrahydrate, revealing the importance of intramolecular and intermolecular hydrogen bonds in determining the compound's stability and interactions. Such studies are crucial for understanding how the structural features of these compounds influence their behavior and functionality in various applications (Liu, Zhang, Cai, Xu, & Shen, 2012).

Enzyme-catalyzed Synthesis

The enzyme-catalyzed synthesis of derivatives of this compound has been explored, showcasing the potential for efficient and selective synthesis methods. Brem et al. (2010) developed a multienzymatic procedure for synthesizing highly enantiomerically enriched 3-heteroaryl-3-hydroxypropanoic acids, starting from racemic ethyl 3-hydroxy-3-(10-alkyl-10H-phenothiazin-3-yl)propanoates. This method represents a significant advancement in the synthesis of stereochemically complex compounds, potentially applicable to this compound derivatives (Brem, Toșa, Paizs, Vass, & Irimie, 2010).

Future Directions

• Echemi: Ethyl 3-(2-ethoxypyrimidin-5-yl)propanoate
• ChemicalBook: this compound
• CymitQuimica: this compound